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Compound of Interest

Compound Name: GSK3179106

Cat. No.: B8067863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of the selective RET

kinase inhibitor, GSK3179106, in common laboratory solvents and protocols for its preparation.

Solubility Data
GSK3179106 exhibits high solubility in Dimethyl Sulfoxide (DMSO). Information regarding its

solubility in ethanol is not readily available in the reviewed literature, suggesting DMSO is the

preferred solvent for creating stock solutions.
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Solvent Solubility Notes

DMSO ≥ 100 mg/mL (≥ 213.94 mM)[1]

Saturation is unknown. Use of

newly opened, anhydrous

DMSO is recommended as

hygroscopic DMSO can impact

solubility.[1]

Ethanol Data not available -

Aqueous-Based (with 10%

DMSO)
≥ 2.5 mg/mL (≥ 5.35 mM)[1][2]

In formulations containing 10%

DMSO with co-solvents such

as PEG300, Tween-80, Saline,

SBE-β-CD in Saline, or Corn

Oil.[2]

Signaling Pathway
GSK3179106 is a potent and selective inhibitor of the RET (Rearranged during Transfection)

receptor tyrosine kinase. The RET signaling pathway is initiated by the binding of a glial cell

line-derived neurotrophic factor (GDNF) family ligand (GFL) to its corresponding GFRα co-

receptor. This complex then brings two RET molecules together, leading to their dimerization

and autophosphorylation. This activation triggers downstream signaling cascades, including the

RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are crucial for cell proliferation, survival,

and differentiation. GSK3179106 exerts its effect by blocking the kinase activity of RET, thereby

inhibiting these downstream signals.
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Caption: GSK3179106 inhibits the RET signaling pathway.

Experimental Protocols
1. Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a high-concentration stock solution of GSK3179106
in DMSO, which can be further diluted for in vitro and in vivo applications.

Materials:

GSK3179106 powder (Molecular Weight: 467.41 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer
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Optional: Sonicator

Procedure:

Weighing the Compound: Accurately weigh the desired amount of GSK3179106 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.67 mg of GSK3179106.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the

GSK3179106 powder. To prepare a 10 mM solution with 4.67 mg of the compound, add 1

mL of DMSO.

Dissolution: Vortex the mixture thoroughly for several minutes to facilitate dissolution. If

precipitation or phase separation occurs, gentle heating or sonication can be used to aid

dissolution. Visually inspect the solution to ensure it is clear and free of particulates.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the stock solution at -20°C for up to one year or at

-80°C for up to two years.

2. Preparation of a Working Solution for In Vivo Studies

This protocol provides an example of how to prepare a formulation of GSK3179106 for oral

administration in animal models, starting from a DMSO stock solution.

Materials:

GSK3179106 DMSO stock solution (e.g., 25 mg/mL)

PEG300

Tween-80

Sterile Saline

Sterile tubes for mixing

Calibrated pipettes and sterile tips
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Procedure: This protocol is for the preparation of 1 mL of a working solution with a final

concentration of 2.5 mg/mL.

Initial Dilution: In a sterile tube, add 400 µL of PEG300.

Add DMSO Stock: To the PEG300, add 100 µL of a 25 mg/mL GSK3179106 DMSO stock

solution and mix thoroughly.

Add Surfactant: Add 50 µL of Tween-80 to the mixture and mix until uniform.

Final Dilution: Add 450 µL of sterile saline to bring the total volume to 1 mL. Mix the final

solution until it is clear and homogenous. The final concentration of GSK3179106 will be 2.5

mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Administration: The solution should be prepared fresh before administration to animals.
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Caption: Workflow for preparing GSK3179106 solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8067863?utm_src=pdf-body-img
https://www.benchchem.com/product/b8067863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8067863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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